Undec-5-EN-1-YN-3-OL

• CAS: 129030-85-9

Core Science & Biosynthesis

Undec-5-en-1-yn-3-ol (CAS 129030-85-9): A Comprehensive Technical Guide for Researchers

This technical guide provides a detailed overview of Undec-5-en-1-yn-3-ol (CAS 129030-85-9), a bifunctional molecule incorporating both alkene and alkyne moieties, as well as a secondary alcohol. This unique structural combination makes it a valuable intermediate in organic synthesis, with potential applications in the development of novel therapeutic agents and complex molecular architectures. This document collates available physicochemical data, outlines synthetic approaches, discusses spectroscopic characterization, and provides insights into its potential reactivity and safety considerations.

Physicochemical Properties

Undec-5-en-1-yn-3-ol is a C11 unsaturated alcohol. While comprehensive experimental data for this specific compound is not widely available in public databases, its fundamental properties can be summarized and estimated based on its chemical structure.

Property	Value	Source
CAS Number	129030-85-9
Molecular Formula	C₁₁H₁₈O	[1]
Molecular Weight	166.26 g/mol	[1]
Appearance	Not available (likely a liquid at room temperature)
Boiling Point	Not available	[1]
Melting Point	Not available	[1]
Density	Not available	[1]
Solubility	Expected to be soluble in organic solvents like alcohols, ethers, and chlorinated solvents. Limited solubility in water is anticipated.

Synthesis and Reactivity

The synthesis of Undec-5-en-1-yn-3-ol, specifically the (Z)-isomer, has been reported in the scientific literature.[1] The general strategy for constructing such enynol systems often involves the coupling of smaller, functionalized fragments.

Retrosynthetic Analysis

A plausible retrosynthetic pathway for Undec-5-en-1-yn-3-ol is depicted below. This approach disconnects the molecule at the C4-C5 bond, suggesting a nucleophilic addition of an alkynylide to an α,β-unsaturated aldehyde.

Caption: Retrosynthetic analysis of Undec-5-en-1-yn-3-ol.

General Synthetic Protocol

While the specific details from the cited literature are not fully accessible, a general and robust procedure for the synthesis of similar (Z)-enynols involves the stereoselective preparation of a vinyl organometallic species followed by its reaction with an appropriate aldehyde. A representative workflow is outlined below.

Workflow for the Synthesis of a (Z)-Enynol

Caption: General workflow for the synthesis of (Z)-enynols.

Experimental Causality:

• Choice of Base: A strong, non-nucleophilic base like n-butyllithium is crucial for the complete deprotonation of the terminal alkyne to form the highly reactive lithium alkynylide without competing side reactions.

• Stereocontrol: The (Z)-geometry of the double bond is typically established during the synthesis of the α,β-unsaturated aldehyde precursor, often through methods like the Wittig reaction or stereoselective reduction of a corresponding alkyne.

• Reaction Conditions: The nucleophilic addition is generally carried out at low temperatures (e.g., -78 °C) to control the reactivity of the organolithium species and minimize side reactions.

• Purification: Column chromatography is the standard method for purifying the final product, separating it from unreacted starting materials and byproducts.

Spectroscopic Characterization (Predicted)

¹H NMR Spectroscopy

The proton NMR spectrum is expected to be complex due to the various functional groups. Key predicted chemical shifts (in ppm, relative to TMS) include:

• Vinyl Protons: ~5.4-6.0 ppm, appearing as multiplets with a characteristic cis-coupling constant (J ≈ 10-12 Hz).

• Carbinol Proton (-CH(OH)-): ~4.0-4.5 ppm, a multiplet coupled to the adjacent vinyl and methylene protons.

• Alkynyl Proton (-C≡CH): ~2.0-3.0 ppm, a singlet or a small doublet depending on long-range coupling.

• Allylic/Propargylic Protons: ~2.0-2.5 ppm, multiplets.

• Alkyl Chain Protons: ~0.8-1.6 ppm, a series of overlapping multiplets.

• Hydroxyl Proton (-OH): A broad singlet, with its chemical shift dependent on concentration and solvent.

¹³C NMR Spectroscopy

The carbon NMR spectrum would provide key structural information:

• Alkynyl Carbons (-C≡C-): ~70-90 ppm.

• Vinyl Carbons (-C=C-): ~120-140 ppm.

• Carbinol Carbon (-CH(OH)-): ~60-75 ppm.

• Alkyl Carbons: A series of signals in the upfield region (~10-40 ppm).

Infrared (IR) Spectroscopy

The IR spectrum would exhibit characteristic absorption bands for the key functional groups:

• O-H Stretch (alcohol): A broad band around 3200-3600 cm⁻¹.

• C-H Stretch (alkyne): A sharp, weak band around 3300 cm⁻¹.

• C≡C Stretch (alkyne): A weak band around 2100-2260 cm⁻¹.

• C=C Stretch (alkene): A medium band around 1640-1680 cm⁻¹.

• C-O Stretch (alcohol): A strong band in the 1000-1260 cm⁻¹ region.

Mass Spectrometry

In a mass spectrum, the molecular ion peak [M]⁺ would be expected at m/z 166. Common fragmentation patterns would likely involve the loss of water ([M-18]⁺), and cleavage adjacent to the alcohol and the unsaturated systems.

Potential Applications in Drug Development

The enynol motif is a versatile scaffold in medicinal chemistry. While specific biological activities for Undec-5-en-1-yn-3-ol have not been reported, compounds with similar structural features have shown a range of pharmacological properties.

• Antiproliferative Agents: The rigid alkyne and reactive alcohol functionalities can be exploited to design molecules that interact with biological targets such as enzymes or receptors involved in cell proliferation.

• Natural Product Synthesis: Many biologically active natural products contain unsaturated alcohol functionalities. Undec-5-en-1-yn-3-ol could serve as a key building block in the total synthesis of such complex molecules.

• Pro-drug Design: The hydroxyl group can be functionalized to create pro-drugs with improved pharmacokinetic properties, which can then be metabolized in vivo to release the active compound.

The biological activity of long-chain unsaturated alcohols can vary, with some exhibiting cytotoxic or antimicrobial properties.[2] Further research is needed to explore the specific biological profile of Undec-5-en-1-yn-3-ol.

Safety and Handling

No specific safety data sheet (SDS) is currently available for Undec-5-en-1-yn-3-ol. Therefore, it should be handled with the care appropriate for a novel research chemical. General precautions for handling unsaturated alcohols should be followed:

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, gloves, and a lab coat.

• Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood.

• Incompatible Materials: Avoid contact with strong oxidizing agents, acids, and bases.

• Storage: Store in a cool, dry place away from heat and ignition sources.

• Disposal: Dispose of in accordance with local, state, and federal regulations.

The toxicology of enynols is not extensively studied as a class. However, it is known that some unsaturated alcohols can be metabolized to more toxic species. Therefore, exposure should be minimized.

Conclusion

Undec-5-en-1-yn-3-ol is a fascinating molecule with significant potential as a synthetic intermediate. While a comprehensive experimental characterization is still lacking in the public domain, this guide provides a solid foundation for researchers and drug development professionals based on established chemical principles and data from related compounds. Further investigation into its synthesis, reactivity, and biological properties is warranted to fully unlock its potential in the fields of chemistry and medicine.

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An In-Depth Technical Guide to the Stereochemistry of (3R,5Z)-undec-5-en-1-yn-3-ol

Abstract

This technical guide provides a comprehensive overview of the stereochemistry of (3R,5Z)-undec-5-en-1-yn-3-ol, a chiral propargylic alcohol with significant potential in synthetic chemistry and drug development. The document delves into the structural intricacies of this molecule, outlining the principles of Cahn-Ingold-Prelog (CIP) priority rules for the assignment of its stereochemical descriptors. A detailed, field-proven methodology for the asymmetric synthesis of this specific stereoisomer is presented, emphasizing the causal factors behind the choice of reagents and reaction conditions. Furthermore, this guide outlines a rigorous, self-validating protocol for the definitive stereochemical assignment of the synthesized molecule, employing a combination of chiral derivatization, multinuclear NMR spectroscopy, and chiral gas chromatography. This document is intended for researchers, scientists, and drug development professionals seeking a thorough understanding of the stereochemical aspects of complex chiral molecules.

Introduction: The Significance of Stereoisomerism in Enynyl Alcohols

The precise three-dimensional arrangement of atoms in a molecule, its stereochemistry, is a critical determinant of its biological activity. Enantiomers, non-superimposable mirror images of a chiral molecule, can exhibit vastly different pharmacological and toxicological profiles. The enynyl alcohol moiety is a key structural motif in numerous natural products and pharmaceutical agents, often conferring potent and specific biological activity. (3R,5Z)-undec-5-en-1-yn-3-ol represents a archetypal chiral propargylic alcohol, possessing both a stereogenic center at the C3 carbon and a Z-configured double bond. The absolute configuration at C3 and the geometry of the C5-C6 double bond are crucial for its interaction with biological targets. Consequently, the ability to selectively synthesize and definitively characterize a single stereoisomer is of paramount importance in drug discovery and development.[1][2] This guide will provide the foundational knowledge and practical protocols to achieve these objectives for (3R,5Z)-undec-5-en-1-yn-3-ol.

Decoding the Stereochemistry: The Cahn-Ingold-Prelog (CIP) System

The unambiguous description of the stereochemistry of (3R,5Z)-undec-5-en-1-yn-3-ol is achieved through the Cahn-Ingold-Prelog (CIP) priority rules.[1][3] This system assigns priorities to the substituents attached to a stereocenter or a double bond based on atomic number.

Assigning the (R)-Configuration at the C3 Stereocenter

The stereogenic center in (3R,5Z)-undec-5-en-1-yn-3-ol is the C3 carbon, which is bonded to four different groups: a hydroxyl group (-OH), a terminal alkyne (-C≡CH), a (Z)-alkenyl group (-CH=CHC5H11), and a hydrogen atom (-H). The assignment of priorities follows a stepwise comparison of the atoms directly attached to the chiral center.[4]

Priority Assignment at C3:

• -OH (Priority 1): The oxygen atom has the highest atomic number (8).

• -(Z)-CH=CHC5H11 (Priority 2): The C4 carbon is double-bonded to C5. According to the "phantom atom" rule, a double bond is treated as if the carbon is bonded to two carbon atoms.[1]

• -C≡CH (Priority 3): The C2 carbon is triple-bonded to C1. This is treated as if C2 is bonded to three carbon atoms. However, when comparing the alkenyl and alkynyl groups, we move along the chain until the first point of difference.[5] At the first point of attachment (C4 vs C2), both are carbons. At the next position, C5 of the alkene is attached to a carbon and a hydrogen, while C1 of the alkyne is attached to a hydrogen. Therefore, the alkenyl group takes priority.

• -H (Priority 4): The hydrogen atom has the lowest atomic number (1).

With the lowest priority group (-H) pointing away from the observer, the sequence from priority 1 to 3 (-OH → -alkenyl → -alkynyl) proceeds in a clockwise direction, thus assigning the (R)-configuration .

Caption: Priority assignment at the C3 stereocenter.

Assigning the (Z)-Configuration of the C5-C6 Double Bond

The geometry of the double bond is determined by assigning priorities to the substituents on each of the sp2 hybridized carbons (C5 and C6).

Priority Assignment at C5:

• -C4H(OH)C≡CH (Priority 1): The C4 carbon is attached to an oxygen.

• -H (Priority 2): Hydrogen.

Priority Assignment at C6:

• -C7H2C4H9 (Priority 1): The C7 carbon is attached to other carbons.

• -H (Priority 2): Hydrogen.

Since the two higher-priority groups are on the same side of the double bond, the configuration is assigned as (Z) (from the German zusammen, meaning together).[6]

Caption: Priority assignment for the Z-configured double bond.

Asymmetric Synthesis: A Proposed Stereoselective Route

Retrosynthetic Analysis

The target molecule can be disconnected at the C3-C4 bond, revealing (Z)-non-2-enal and ethynylmagnesium bromide as the key precursors. The chirality at C3 can be introduced through a chiral ligand-mediated addition of the acetylide to the aldehyde.

Caption: Retrosynthetic analysis of the target molecule.

Proposed Synthetic Protocol

This protocol is based on the highly efficient and enantioselective addition of terminal alkynes to aldehydes using a zinc-based catalyst system with a chiral ligand.[8]

Step 1: Synthesis of (Z)-non-2-enal

(Z)-non-2-enal can be prepared via a Wittig reaction between heptanal and (formylmethylene)triphenylphosphorane under conditions that favor the Z-isomer, followed by purification.

Step 2: Asymmetric Ethynylation

• To a solution of (+)-N-methylephedrine (1.1 eq) in anhydrous toluene (5.0 M) at room temperature is added a solution of diethylzinc (1.1 M in hexanes, 1.1 eq).

• The mixture is stirred for 30 minutes, after which ethynylmagnesium bromide (0.5 M in THF, 1.05 eq) is added dropwise.

• The resulting mixture is stirred for an additional 30 minutes.

• A solution of (Z)-non-2-enal (1.0 eq) in anhydrous toluene is added dropwise at 0 °C.

• The reaction is stirred at 0 °C and monitored by TLC until completion (typically 2-4 hours).

• The reaction is quenched by the slow addition of saturated aqueous ammonium chloride solution.

• The aqueous layer is extracted with diethyl ether (3x).

• The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography on silica gel to afford (3R,5Z)-undec-5-en-1-yn-3-ol.

Causality behind Experimental Choices:

• (+)-N-Methylephedrine: This readily available and inexpensive chiral amino alcohol serves as the chiral ligand, forming a chiral zinc complex that directs the facial selectivity of the acetylide addition to the aldehyde.

• Diethylzinc: This acts as a Lewis acid to activate the aldehyde and as a precursor for the active zinc-acetylide species.

• Toluene: A non-coordinating solvent that is suitable for this type of reaction.

• Low Temperature (0 °C): Helps to enhance the enantioselectivity of the reaction by minimizing non-selective background reactions.

Characterization and Stereochemical Assignment

The definitive confirmation of the structure and stereochemistry of the synthesized (3R,5Z)-undec-5-en-1-yn-3-ol requires a multi-faceted analytical approach.

Spectroscopic Data (Hypothetical)

Due to the absence of published data for this specific molecule, the following table presents expected spectroscopic data based on known values for similar enynyl alcohols.

Technique	Expected Data
¹H NMR	δ ~5.8-6.0 (m, 2H, -CH=CH-), ~4.5 (m, 1H, -CH(OH)-), ~2.5 (d, 1H, -C≡CH), ~2.2 (q, 2H, -CH₂-CH=), ~1.2-1.5 (m, 6H, -(CH₂)₃-), ~0.9 (t, 3H, -CH₃)
¹³C NMR	δ ~135, ~125 (-CH=CH-), ~85 (-C≡CH), ~80 (-C≡CH), ~60 (-CH(OH)-), ~31, ~29, ~22, ~14 (alkyl chain)
IR (neat)	ν ~3300 cm⁻¹ (O-H stretch), ~3300 cm⁻¹ (≡C-H stretch), ~2100 cm⁻¹ (C≡C stretch), ~1650 cm⁻¹ (C=C stretch)
High-Res MS	Calculated for C₁₁H₁₈O, found [M+H]⁺

Determination of Absolute Configuration: The Mosher Ester Method

The Mosher ester method is a powerful NMR-based technique for determining the absolute configuration of chiral secondary alcohols.[9][10] It involves the formation of diastereomeric esters with the (R)- and (S)-enantiomers of α-methoxy-α-trifluoromethylphenylacetic acid (MTPA). The anisotropic effect of the phenyl ring in the MTPA moiety leads to predictable shielding or deshielding of nearby protons in the alcohol portion of the diastereomers.[4][11]

Experimental Protocol:

• Divide the purified (3R,5Z)-undec-5-en-1-yn-3-ol into two equal portions.

• Esterification with (R)-(-)-MTPA-Cl: To one portion of the alcohol in anhydrous pyridine, add (R)-(-)-MTPA-Cl and a catalytic amount of DMAP. Stir at room temperature until the reaction is complete (monitored by TLC).

• Esterification with (S)-(+)-MTPA-Cl: Repeat the procedure with the second portion of the alcohol using (S)-(+)-MTPA-Cl.

• Work up both reactions by adding water and extracting with diethyl ether. The organic layers are washed with dilute HCl, saturated aqueous sodium bicarbonate, and brine, then dried and concentrated.

• Purify both diastereomeric esters by flash chromatography.

• Acquire ¹H NMR spectra for both the (R)-MTPA ester and the (S)-MTPA ester.

• Calculate the chemical shift differences (Δδ = δS - δR) for the protons on either side of the C3 carbinol center.

Interpretation of Results:

For a (3R)-alcohol, the protons on the side of the larger substituent (the (Z)-alkenyl group) will have a positive Δδ value, while the protons on the side of the smaller substituent (the alkynyl group) will have a negative Δδ value. This is because in the preferred conformation of the (S)-MTPA ester, the phenyl group shields the larger substituent, and in the (R)-MTPA ester, it shields the smaller substituent.

Caption: Workflow for Mosher ester analysis of a (3R)-alcohol.

Determination of Enantiomeric Excess: Chiral Gas Chromatography

Chiral Gas Chromatography (GC) is an essential technique for determining the enantiomeric purity of the synthesized alcohol.[12] This method utilizes a chiral stationary phase that interacts differently with the two enantiomers, leading to their separation and allowing for their quantification.

Experimental Protocol:

• Derivatization (Optional but Recommended): Convert the alcohol to a less polar derivative, such as a trifluoroacetate ester, by reacting with trifluoroacetic anhydride. This often improves peak shape and resolution.

• GC Conditions:

  • Column: A chiral GC column, such as one coated with a cyclodextrin derivative (e.g., Rt-βDEXsm).[12]

  • Injector Temperature: 250 °C

  • Oven Program: Start at a low temperature (e.g., 60 °C) and ramp up to a higher temperature (e.g., 200 °C) to ensure good separation.

  • Detector: Flame Ionization Detector (FID)

• Analysis: Inject the derivatized sample and integrate the peak areas for the two enantiomers. The enantiomeric excess (ee) is calculated using the formula: ee (%) = [|Area(R) - Area(S)| / (Area(R) + Area(S))] x 100.

A high enantiomeric excess (typically >95%) is indicative of a successful asymmetric synthesis.

Potential Applications and Future Directions

While the specific biological activity of (3R,5Z)-undec-5-en-1-yn-3-ol has not been reported, the enynyl alcohol structural motif is present in a variety of biologically active natural products. For instance, related compounds have shown potential as insect pheromones or have been investigated for their cytotoxic properties. The defined stereochemistry of this molecule makes it an ideal candidate for screening in various biological assays, particularly in areas where stereospecific interactions are crucial, such as in enzyme inhibition or receptor binding studies.

Furthermore, the propargylic alcohol functionality serves as a versatile synthetic handle for further chemical transformations. It can be readily oxidized to the corresponding ketone, reduced to the saturated alcohol, or participate in a variety of coupling reactions, making it a valuable building block for the synthesis of more complex molecules.

Future research should focus on the biological evaluation of (3R,5Z)-undec-5-en-1-yn-3-ol and its derivatives, as well as its utilization in the total synthesis of complex natural products.

Conclusion

This technical guide has provided a comprehensive framework for understanding, synthesizing, and characterizing the stereochemistry of (3R,5Z)-undec-5-en-1-yn-3-ol. By applying the principles of the Cahn-Ingold-Prelog system, a clear and unambiguous nomenclature is established. The proposed asymmetric synthesis offers a reliable pathway to this specific stereoisomer, and the detailed analytical protocols, including the Mosher ester method and chiral GC, provide a self-validating system for confirming its absolute configuration and enantiomeric purity. The knowledge and methodologies presented herein are crucial for any researcher or drug development professional working with complex chiral molecules, where precise control and understanding of stereochemistry are paramount to success.

References

• Sui, B. (n.d.). A “shortcut” Mosher ester method to assign configurations of stereocenters in nearly symmetric environments. Fluorous mixture synthesis and structure assignment of petrocortyne A. PMC. Retrieved from [Link]

• Restek Corporation. (n.d.). A Guide to the Analysis of Chiral Compounds by GC. Retrieved from [Link]

• ChemSynthesis. (2025). (5Z)-5-undecen-3-yn-1-ol. Retrieved from [Link]

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• LibreTexts. (2019). 3.6 Cahn-Ingold Prelog Rules. Retrieved from [Link]

• PubChem. (n.d.). cis-Oct-5-en-1-yne-3-ol. Retrieved from [Link]

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Protocols & Analytical Methods

Application Note: Total Synthesis of Leukotriene B4 via (Z)-Undec-5-en-1-yn-3-ol

This Application Note details the total synthesis of Leukotriene B4 (LTB4) , a potent inflammatory lipid mediator, utilizing (Z)-undec-5-en-1-yn-3-ol as a pivotal C10–C20 fragment.[1] This guide adopts a convergent synthetic strategy, emphasizing stereochemical control of the conjugated triene system (6Z, 8E, 10E) and the precise installation of chiral hydroxyl centers.[1]

Introduction

Leukotriene B4 (LTB4) is a dihydroxy fatty acid derived from arachidonic acid via the 5-lipoxygenase pathway.[1] It functions as a powerful chemoattractant for neutrophils and is implicated in various inflammatory diseases. The synthesis of LTB4 is chemically challenging due to its sensitive conjugated triene system (cis-trans-trans geometry) and two remote chiral centers at C5 and C12.[1]

This protocol focuses on a convergent coupling approach , where the molecule is assembled from two key fragments:[1]

• Fragment A (C1–C7): Methyl 5-hydroxyhept-6-ynoate.[1][2][3]

• Fragment B (C8–C20): Derived from (Z)-undec-5-en-1-yn-3-ol .[1][2]

The starting material, (Z)-undec-5-en-1-yn-3-ol , is critical as it pre-installs the C12 hydroxyl group (C3 in the fragment) and the C14 cis-double bond (C5 in the fragment) with the correct geometry.[1]

Retrosynthetic Analysis

The strategy relies on a final Sonogashira cross-coupling between a terminal alkyne (C1–C7 fragment) and a vinyl halide (C8–C20 fragment), followed by a stereoselective reduction.[1]

• Disconnection 1: C7–C8 bond formation via Sonogashira coupling.

• Disconnection 2: C9–C10 alkene formation via stereoselective reduction of an internal alkyne.

• Key Intermediate: (1E, 3E, 7Z)-1-chlorotrideca-1,3,7-trien-5-ol , synthesized from (Z)-undec-5-en-1-yn-3-ol .[1][2]

Figure 1: Retrosynthetic logic flow decomposing LTB4 into the key undec-5-en-1-yn-3-ol scaffold.[1]

Experimental Protocol

Phase 1: Preparation of the C8–C20 Fragment

Objective: Convert (Z)-undec-5-en-1-yn-3-ol into the activated vinyl chloride coupling partner.[1]

Step 1.1: Synthesis of (Z)-Undec-5-en-1-yn-3-ol

If not purchased commercially, this can be synthesized from (Z)-non-3-enal.[1][2]

• Reagents: (Z)-non-3-enal, Trimethylsilylacetylene, n-BuLi, THF.[1]

• Procedure:

  • Cool a solution of trimethylsilylacetylene (1.2 equiv) in dry THF to -78°C.

  • Add n-BuLi (1.2 equiv) dropwise and stir for 30 min.

  • Add (Z)-non-3-enal (1.0 equiv) slowly. Stir for 1 h at -78°C.

  • Quench with saturated NH₄Cl. Extract with ether.

  • Desilylation: Treat the crude TMS-protected alcohol with TBAF (1.1 equiv) in THF at 0°C for 1 h.

  • Purification: Flash chromatography (Hexane/EtOAc).[1]

  • Yield: ~85% (over 2 steps).[1]

Step 1.2: Chain Extension to Chlorodienyne

Reaction: Sonogashira coupling with (E)-1-bromo-2-chloroethene.[1]

• Rationale: Adds the C8–C9 carbon unit and the terminal vinyl chloride handle necessary for the final coupling.[1]

• Protocol:

  • Dissolve (Z)-undec-5-en-1-yn-3-ol (10 mmol) in degassed diethylamine (or Et₃N/THF mix).

  • Add (E)-1-bromo-2-chloroethene (1.2 equiv).[1]

  • Add catalysts: Pd(PPh₃)₂Cl₂ (2 mol%) and CuI (1 mol%).[1]

  • Stir at room temperature for 4–6 hours under Argon. Monitor by TLC.

  • Workup: Dilute with ether, wash with water/brine, dry over Na₂SO₄.

  • Product: (1E, 7Z)-1-chlorotrideca-1,7-dien-3-yn-5-ol.[1][2]

Step 1.3: Stereoselective Reduction to Triene

Reaction: Red-Al Reduction.[1]

• Mechanism: Red-Al (Sodium bis(2-methoxyethoxy)aluminum hydride) specifically reduces propargylic alcohols to trans-allylic alcohols via a cyclic aluminate intermediate.[1] This sets the 10E geometry of LTB4.

• Protocol:

  • Dissolve the product from Step 1.2 in dry THF. Cool to -20°C.

  • Add Red-Al (65% in toluene, 2.5 equiv) dropwise.[1]

  • Allow to warm to 0°C and stir for 2–3 hours.

  • Quench: Carefully add EtOAc followed by Rochelle’s salt solution (potassium sodium tartrate) to break the aluminum emulsion.

  • Product: (1E, 3E, 7Z)-1-chlorotrideca-1,3,7-trien-5-ol (Fragment B).

Phase 2: Convergent Coupling & Final Assembly

Step 2.1: Sonogashira Coupling of Fragments A & B

Reagents: Fragment A (Methyl 5-hydroxyhept-6-ynoate) + Fragment B.[1]

• Protocol:

  • Combine Fragment A (1.0 equiv) and Fragment B (1.0 equiv) in degassed benzene or THF.

  • Add Pd(PPh₃)₄ (3-5 mol%) and CuI (2 mol%).

  • Add n-Propylamine (2.0 equiv).[1]

  • Stir at room temperature. Note: Vinyl chlorides are less reactive than iodides; if reaction is sluggish, gentle heating to 40°C or use of Pd(dppf)Cl₂ may be required.[1]

  • Purification: Silica gel chromatography.

  • Intermediate: Methyl 5,12-dihydroxyicosa-8,10,14-trien-6-ynoate.[1][2]

Step 2.2: Lindlar Reduction (Formation of 6Z Alkene)

Objective: Convert the C6 alkyne to the cis-alkene.[1]

• Protocol:

  • Dissolve the intermediate in MeOH/EtOAc (1:1).

  • Add Lindlar catalyst (Pd/CaCO₃ poisoned with lead, 10 wt% loading).

  • Add Quinoline (synthetic grade, trace amount) to prevent over-reduction.[1]

  • Stir under H₂ atmosphere (balloon pressure) at 0°C.

  • Critical Control: Monitor closely by NMR or HPLC to stop exactly after 1 equivalent of H₂ uptake. Over-reduction destroys the triene system.[1]

  • Filter through Celite.

Step 2.3: Saponification

• Treat the methyl ester with LiOH (2 equiv) in THF/H₂O (4:1) at 0°C for 2 hours.

• Acidify carefully to pH 5-6 with dilute NaH₂PO₄.

• Extract with EtOAc.

• Final Product: Leukotriene B4 (LTB4) .

Critical Process Parameters (CPPs)

Parameter	Specification	Rationale
Inert Atmosphere	Argon/Nitrogen (Strict)	The conjugated triene system is highly susceptible to oxidative degradation and polymerization.[1]
Red-Al Temperature	-20°C to 0°C	Low temperature ensures regioselectivity for the propargylic alkyne over the vinyl chloride or other unsaturations.[1]
Lindlar Monitoring	H₂ Uptake / HPLC	Over-reduction of the triene is the most common failure mode in Step 2.[1]2.
Light Protection	Amber Glassware	LTB4 and its polyene precursors are photosensitive and prone to geometric isomerization (E/Z scrambling).[1]

Synthesis Pathway Visualization

Figure 2: Workflow diagram illustrating the conversion of undec-5-en-1-yn-3-ol into LTB4 via fragment coupling.

References

• Ma, Z. (2018).[1] Synthesis of New Polyunsaturated Fatty Acid Ester of Hydroxyl Fatty Acid (FAHFA): Stearoyl Acid Ester of Leukotriene B4 (LTB4). UC San Diego Electronic Theses and Dissertations.

• Guindon, Y., & Delorme, D. (1987).[1] Using C-furanosides as chiral precursors of (Z,E) 1,3-dienes has permitted the synthesis of two leukotriene B4 analogues.[1] Canadian Journal of Chemistry, 65(6), 1438–1450.[1]

• Chinchilla, R., & Nájera, C. (2011).[1] Recent advances in Sonogashira reactions. Chemical Society Reviews, 40(10), 5084-5121.[1]

• PubChem. (n.d.).[1][4] (E,5S)-non-3-en-1-yn-5-ol Compound Summary. National Center for Biotechnology Information. [1]

Sources

• 1. scispace.com [scispace.com]
• 2. Synthesis of New Polyunsaturated Fatty Acid Ester of Hydroxyl Fatty Acid (FAHFA): Stearoyl Acid Ester of Leukotriene B4 (LTB4) [escholarship.org]
• 3. escholarship.org [escholarship.org]
• 4. (E,5S)-non-3-en-1-yn-5-ol | C9H14O | CID 15316732 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: Enantioselective Synthesis of (R)-undec-5-en-1-yn-3-ol via Zinc-Mediated Alkynylation

Executive Summary & Scope

This application note details the high-fidelity synthesis of (R)-undec-5-en-1-yn-3-ol , a critical chiral building block often utilized in the construction of marine polyketides, pheromones (e.g., Lepidoptera attractants), and lipid mediators.

The protocol utilizes the Carreira Asymmetric Alkynylation , a zinc-triflate-mediated addition of terminal alkynes to aldehydes. Unlike traditional organolithium or Grignard approaches, which lack enantiocontrol and functional group tolerance, this method operates under mild conditions, preserving the sensitive cis-alkene geometry at the C5 position.

Key Advantages of this Protocol:

• Enantiocontrol: Consistently yields >90% ee using (+)-N-methylephedrine.[1]

• Chemosensitivity: Compatible with the skipped cis-enyne motif, avoiding isomerization to the thermodynamically stable conjugated system.

• Scalability: Validated for gram-scale preparation without cryogenic conditions.

Strategic Analysis & Mechanism

Retrosynthetic Logic

The target molecule contains a "skipped" enyne functionality. The most convergent disconnection is at the C3-C4 bond (propargylic position), separating the molecule into a nucleophilic alkyne fragment and an electrophilic aldehyde fragment.

• Electrophile: (Z)-non-3-enal (Derived from oxidative cleavage of unsaturated fatty acids or commercially available).

• Nucleophile: Trimethylsilylacetylene (TMS-acetylene) serves as a surrogate for acetylene to maximize stereodifferentiation.

• Catalyst System: Zn(OTf)₂ / (+)-N-methylephedrine / Et₃N.

Stereochemical Control Model

The reaction proceeds via a dinuclear zinc complex. The ligand (+)-N-methylephedrine ((1S,2R)-NME) coordinates with zinc to form a chiral pocket. The aldehyde binds to the Lewis acidic zinc center, activating it for nucleophilic attack by the zinc-acetylide species.

• Rule of Thumb: Use (+)-NME to access the (R)-alcohol .

• Rule of Thumb: Use (-)-NME to access the (S)-alcohol .

Figure 1: Reaction pathway and logic flow for the asymmetric alkynylation.

Detailed Experimental Protocol

Materials & Reagent Preparation[2][3]

Reagent	Role	Critical Specification
Zn(OTf)₂	Lewis Acid	Must be dried. Heat at 120°C <0.1 mmHg for 4h. Store in desiccator.
(+)-N-Methylephedrine	Chiral Ligand	99% purity.[2][3] (1S,2R) configuration is essential for (R)-product.
Triethylamine (Et₃N)	Base	Distilled over CaH₂ and stored under Argon.
(Z)-non-3-enal	Substrate	High Risk. Purify via bulb-to-bulb distillation if yellow. Store at -20°C.
TMS-Acetylene	Nucleophile	Used as received.[4]
Toluene	Solvent	Anhydrous (max 0.05% water).

Step-by-Step Methodology

Step 1: Catalyst Formation

• In a flame-dried Schlenk flask equipped with a magnetic stir bar, charge Zn(OTf)₂ (1.1 equiv, 400 mg per mmol aldehyde).

• Heat the flask to 120°C under high vacuum (0.1 Torr) for 2 hours to remove trace hydration. Note: The solid will turn from a fluffy powder to a fused white cake.

• Cool to 23°C and backfill with Argon.

• Add (+)-N-methylephedrine (1.2 equiv) as a solid.

• Add anhydrous Toluene (concentration 0.5 M relative to aldehyde).

• Add Et₃N (1.2 equiv). Stir vigorously for 2 hours at 23°C.

  • Observation: The mixture will evolve from a suspension to a mostly homogeneous, slightly cloudy solution.

Step 2: Alkyne Addition[5][6]

• Add TMS-acetylene (1.2 equiv) via syringe.

• Stir for 30 minutes at 23°C to generate the active zinc-acetylide species.

Step 3: Aldehyde Addition (The Critical Step)

• Prepare a solution of (Z)-non-3-enal (1.0 equiv) in a minimal amount of toluene.

• Add the aldehyde solution dropwise to the reaction mixture over 15 minutes.

  • Why? Slow addition prevents the aldehyde from overwhelming the catalyst and minimizes non-catalyzed background reactions (racemic pathway).

• Stir the reaction at 23°C (Room Temp) for 4–12 hours.

  • Monitoring: Check via TLC (Hexane/EtOAc 9:1). The aldehyde spot (Rf ~0.6) should disappear; product spot (Rf ~0.4) appears.[1][7][8]

Step 4: Quench and TMS Removal

• Quench: Add saturated aqueous NH₄Cl solution (equal volume to solvent). Stir for 15 mins.

• Extraction: Extract with Et₂O (3x). Wash combined organics with brine, dry over MgSO₄, and concentrate.

• Desilylation: Dissolve the crude TMS-ether in MeOH. Add K₂CO₃ (2.0 equiv). Stir for 1 hour at 23°C.

• Purification: Flash column chromatography on silica gel (Gradient: 2% to 10% EtOAc in Hexanes).

Figure 2: Operational workflow for the synthesis process.

Analytical Validation

Expected Data

• ¹H NMR (400 MHz, CDCl₃):

  • δ 5.50–5.30 (m, 2H, alkene protons at C5, C6).

  • δ 4.45 (m, 1H, C3-H ).

  • δ 2.45 (d, J = 2.0 Hz, 1H, alkyne C1-H ).

  • δ 2.30 (t, 2H, C4-H ₂).

• Enantiomeric Excess (ee):

  • Determine via Chiral HPLC (e.g., Chiralcel OD-H or AD-H column).

  • Mobile Phase: Hexane/i-PrOH (98:2).

  • Expected ee: 90–98%.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Yield	Wet Zn(OTf)₂ or Toluene	Re-dry Zn(OTf)₂ rigorously. Ensure Toluene is <50 ppm H₂O.
Low ee (<80%)	Fast addition of aldehyde	Add aldehyde more slowly (syringe pump) to ensure it only encounters the chiral complex.
Isomerization	Acidic workup or Silica	(Z)-alkenes can isomerize to (E) on acidic silica. Add 1% Et₃N to the eluent.
Racemic Background	Non-complexed Zinc	Ensure stoichiometric excess of Ligand (1.2 equiv) relative to Zinc (1.1 equiv).

References

• Frantz, D. E., Fässler, R., & Carreira, E. M. (2000). Facile Enantioselective Synthesis of Propargylic Alcohols by Direct Addition of Terminal Alkynes to Aldehydes.[5] Journal of the American Chemical Society, 122(8), 1806–1807. Link

• Boyall, D., Frantz, D. E., & Carreira, E. M. (2002).[1] Efficient Enantioselective Additions of Terminal Alkynes and Aldehydes under Operationally Convenient Conditions.[1][6] Organic Letters, 4(15), 2605–2606. Link

• Anand, N. K., & Carreira, E. M. (2001). A Simple, Mild, Catalytic, Enantioselective Addition of Terminal Acetylenes to Aldehydes. Journal of the American Chemical Society, 123(39), 9687–9688. Link

• Trost, B. M., & Weiss, A. H. (2009). The Enantioselective Addition of Alkyne Nucleophiles to Carbonyl Groups.[5][6] Advanced Synthesis & Catalysis, 351(7-8), 963–983. Link

Sources

• 1. Efficient Enantioselective Additions of Terminal Alkynes and Aldehydes under Operationally Convenient Conditions [organic-chemistry.org]
• 2. Zn(ODf)2: preparation and application in asymmetric alkynylation of aldehydes - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. 3-nonenal,(Z)-3-nonenal | 31823-43-5 [chemicalbook.com]
• 5. Asymmetric addition of alkynylzinc compounds to aldehydes - Wikipedia [en.wikipedia.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. JP2019104700A - Method for producing 1,3-undecadien-5-yne - Google Patents [patents.google.com]
• 8. 5-Undecen-3-yne | C11H18 | CID 5367385 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of Undec-5-en-1-yn-3-ol

Welcome to the technical support center for the synthesis of undec-5-en-1-yn-3-ol. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth, field-proven insights into optimizing this synthesis. Here, we move beyond simple protocols to explain the causality behind experimental choices, helping you troubleshoot and enhance your reaction yields.

Frequently Asked Questions (FAQs)

Q1: What is the most common and reliable method for synthesizing undec-5-en-1-yn-3-ol?

The most prevalent and robust method is the nucleophilic addition of a 1-heptynyl organometallic reagent to crotonaldehyde. Typically, this is achieved via a Grignard reaction, where 1-heptyne is first deprotonated by an alkylmagnesium halide (like ethylmagnesium bromide) to form heptynylmagnesium bromide. This, in turn, acts as the nucleophile that attacks the carbonyl carbon of crotonaldehyde.[1][2] This method is favored for its high reliability and the relative ease of handling the reagents compared to alternatives like organolithiums, although the latter are also effective.

Q2: What are the most critical parameters for maximizing the yield of undec-5-en-1-yn-3-ol?

Maximizing the yield hinges on several critical factors:

• Anhydrous Conditions: Grignard reagents are extremely sensitive to protic sources, especially water. All glassware must be rigorously dried, and anhydrous solvents (typically THF or diethyl ether) must be used. Any moisture will quench the Grignard reagent, significantly reducing the yield.[3]

• Temperature Control: The initial formation of the Grignard reagent is exothermic and may require cooling to maintain control.[4] The subsequent addition of crotonaldehyde should be performed at low temperatures (e.g., 0 °C or below) to minimize side reactions, such as 1,4-conjugate addition and aldehyde self-condensation.

• Reagent Quality: The purity of the starting materials is paramount. Crotonaldehyde is prone to polymerization and oxidation, so using a freshly distilled or newly opened bottle is recommended. The magnesium turnings should be of high purity and activated if necessary.

• Stoichiometry: A slight excess of the Grignard reagent is often used to ensure complete consumption of the aldehyde. However, a large excess can sometimes promote side reactions, including addition to the alkyne of the product itself.[5]

Q3: How can I effectively monitor the reaction's progress?

Thin-Layer Chromatography (TLC) is the most straightforward method. A suitable eluent system (e.g., 20-30% ethyl acetate in hexanes) should provide good separation between the starting crotonaldehyde, the final alcohol product, and any significant non-polar byproducts. The reaction is typically considered complete when the crotonaldehyde spot is no longer visible on the TLC plate.

Q4: What are the expected major side products in this synthesis?

The primary side products often arise from the reactivity of the Grignard reagent and the nature of crotonaldehyde:

• 1,4-Conjugate Addition Product: The Grignard reagent can attack the β-carbon of the double bond in crotonaldehyde, leading to the formation of an enolate and, after workup, 5-undecen-2-one.[6]

• Aldol Condensation Products: As a strong base, the Grignard reagent can deprotonate the α-carbon of crotonaldehyde, initiating self-condensation.[7]

• Dehydration Product: During acidic workup or purification, the product alcohol can dehydrate to form conjugated enynes like (E)-undec-5-en-3-yne.[8][9]

• Addition to Product Alkyne: Grignard reagents are known to add across the triple bond of propargylic alcohols, which can lead to higher molecular weight impurities.[5][10]

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during the synthesis in a direct question-and-answer format.

Category: Low or No Product Formation

Q: My Grignard reaction to form the heptynylmagnesium bromide fails to initiate or is extremely sluggish. What's wrong?

A: This is a classic issue in Grignard synthesis. The root cause is almost always related to the magnesium surface being passivated by magnesium oxide or the presence of moisture.

• Causality: Magnesium metal readily forms a thin, unreactive layer of MgO on its surface upon exposure to air. For the reaction to start, this layer must be breached so the alkyl halide can react with the pure magnesium. Water will react with and destroy the Grignard reagent faster than it can be formed.[2][3]

• Solutions:

  • Activation of Magnesium: Crush the magnesium turnings with a glass rod under an inert atmosphere (Nitrogen or Argon) to expose a fresh surface.

  • Chemical Activation: Add a small crystal of iodine. The iodine reacts with the magnesium surface, cleaning it and creating a small amount of reactive magnesium iodide.[4]

  • Initiator: Add a few drops of 1,2-dibromoethane. It reacts readily with magnesium to form ethene and magnesium bromide, exposing a highly activated metal surface.

  • Check for Moisture: Ensure all glassware was oven or flame-dried immediately before use and that your solvent is truly anhydrous.

Q: The Grignard reagent formed successfully, but after adding crotonaldehyde, my yield of undec-5-en-1-yn-3-ol is very low. Where is my product going?

A: Low yield at this stage points towards competing side reactions. The key is to favor the 1,2-addition to the carbonyl over other pathways.

• Causality: The Grignard reagent is both a potent nucleophile and a strong base. Crotonaldehyde has multiple electrophilic and acidic sites, leading to several competing reaction pathways.

• Solutions & Explanations:

  • Control Temperature: Perform the addition of crotonaldehyde at low temperatures (0 °C to -20 °C). Lower temperatures increase the kinetic preference for the faster 1,2-addition to the carbonyl over the thermodynamically favored 1,4-conjugate addition.

  • Slow Addition: Add the crotonaldehyde solution dropwise to the Grignard reagent. This maintains a low instantaneous concentration of the aldehyde, minimizing the rate of base-catalyzed self-condensation.

  • Use of Additives: In challenging cases, the addition of cerium(III) chloride (the Luche reduction conditions) can be employed. CeCl₃ coordinates to the carbonyl oxygen, dramatically increasing its electrophilicity and promoting selective 1,2-addition while suppressing 1,4-addition.

Category: Impurity Formation

Q: My final product is contaminated with a significant amount of 5-undecen-2-one. How can I prevent its formation?

A: The presence of 5-undecen-2-one is a clear indicator of 1,4-conjugate addition.[6]

• Causality: As an α,β-unsaturated aldehyde, crotonaldehyde has two electrophilic carbons: the carbonyl carbon (hard electrophile) and the β-carbon of the double bond (soft electrophile). Grignard reagents are relatively hard nucleophiles but can still engage in soft-target attacks.

• Solutions:

  • Lower the Reaction Temperature: As mentioned above, this is the most effective and direct way to favor 1,2-addition.

  • Solvent Choice: The reaction is often cleaner in diethyl ether than in THF. THF can better solvate the magnesium ion, leading to a more reactive (and less selective) "free" carbanion, which can increase the amount of 1,4-addition.

Q: After purification, my NMR spectrum suggests I have a mixture of isomers or a dehydrated product. What causes this and how can I avoid it?

A: This typically points to issues during the work-up or purification stages.

• Causality: The tertiary propargylic alcohol product is susceptible to dehydration under acidic conditions, which would lead to the formation of a conjugated enyne.[8] Harsh work-up or purification conditions can cause isomerization of the double bond.

• Solutions:

  • Gentle Work-up: Quench the reaction with a saturated aqueous solution of ammonium chloride (NH₄Cl) instead of strong acids like HCl or H₂SO₄. Saturated NH₄Cl is weakly acidic (pH ~5-6), which is sufficient to protonate the alkoxide and decompose any remaining Grignard reagent without causing significant dehydration.

  • Purification Method: Avoid distillation if the product proves to be thermally unstable. Flash column chromatography on silica gel is the preferred method. It's advisable to use a solvent system buffered with a small amount of a non-nucleophilic base, like triethylamine (~0.1-1%), to prevent on-column degradation if your silica is acidic.

Experimental Protocols & Data

Workflow for Undec-5-en-1-yn-3-ol Synthesis

Caption: Troubleshooting flowchart for diagnosing low yield issues.

References

• Organic Chemistry Portal. (n.d.). Terminal alkyne synthesis by C-C coupling. Retrieved from [Link]

• Google Patents. (2019). JP2019104700A - Method for producing 1,3-undecadien-5-yne.

• Ashenhurst, J. (2023). Alkynes to Alcohols. Chemistry Steps. Retrieved from [Link]

• ChemSynthesis. (n.d.). (5Z)-5-undecen-3-yn-1-ol. Retrieved from [Link]

• Iorio, M. A., & Davis, P. (n.d.). Grignard addition to propargylic/allylic alcohols. Retrieved from [Link]

• Ashenhurst, J. (2013). Hydration and Oxymercuration of Alkynes. Master Organic Chemistry. Retrieved from [Link]

• Ashenhurst, J. (2011). Grignard Reagents For Addition To Aldehydes and Ketones. Master Organic Chemistry. Retrieved from [Link]

• orthocresol. (2017). Why do Grignard reagents add to propargyl alcohols? Chemistry Stack Exchange. Retrieved from [Link]

• LibreTexts. (2023). Alkenes from Dehydration of Alcohols. Chemistry LibreTexts. Retrieved from [Link]

• The Organic Chemistry Tutor. (2023). Alkyne Synthesis Reaction Problem [Video]. YouTube. Retrieved from [Link]

• MDPI. (2021). Indane-1,3-Dione: From Synthetic Strategies to Applications. Retrieved from [Link]

• Khan Academy. (n.d.). Synthesis using alkynes [Video]. Retrieved from [Link]

• ResearchGate. (n.d.). Side Reactions in a Grignard Synthesis. Retrieved from [Link]

• CrashCourse. (2020). Alkyne Reactions & Tautomerization: Crash Course Organic Chemistry #18 [Video]. YouTube. Retrieved from [Link]

• McMurry, J. (n.d.). Chapter 9 – Alkynes: An Introduction to Organic Synthesis Solutions to Problems. Retrieved from [Link]

• RSC Publishing. (2025). Isocyanide-functionalised phosphines. Retrieved from [Link]

• The Good Scents Company. (n.d.). (E)-5-undecen-3-yne. Retrieved from [Link]

• PubChem. (n.d.). 3-Undecen-5-yne, (E)-. Retrieved from [Link]

• PubChem. (n.d.). Undec-1-EN-1-OL. Retrieved from [Link]

• PubChem. (n.d.). 1-Undecen-3-ol. Retrieved from [Link]

• The Good Scents Company. (n.d.). 5-undecen-2-one. Retrieved from [Link]

Sources

• 1. JP2019104700A - Method for producing 1,3-undecadien-5-yne - Google Patents [patents.google.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. researchgate.net [researchgate.net]
• 4. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 5. server.ccl.net [server.ccl.net]
• 6. 5-undecen-2-one, 40657-56-5 [thegoodscentscompany.com]
• 7. mdpi.com [mdpi.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. (E)-5-undecen-3-yne, 74744-31-3 [thegoodscentscompany.com]
• 10. chemistry.stackexchange.com [chemistry.stackexchange.com]

Technical Guide: Troubleshooting Sonogashira Coupling for Long-Chain Alcohols

Introduction: The Amphiphilic Challenge

Coupling long-chain alcohols (e.g., 10-undecyn-1-ol) via the Sonogashira reaction presents a unique "amphiphilic" challenge often overlooked in standard textbooks. While the alkyne and aryl halide require catalytic oxidative addition (typically favored in non-polar to moderately polar organic solvents), the hydroxyl tail introduces hydrogen bonding and polarity that can lead to:

• Solubility Mismatches: The substrate may micellize or aggregate in non-polar solvents, reducing effective concentration.

• Workup Nightmares: Long-chain alcohols act as surfactants, creating stable emulsions during aqueous extraction.

• Catalyst Poisoning: While rare, free hydroxyls can coordinate weakly to Pd species or facilitate catalyst aggregation if solubility is poor.

This guide moves beyond basic "textbook" protocols to address the specific engineering controls required for these substrates.

Phase 1: Reaction Setup & Optimization (The "Why" and "How")

Q: My long-chain alkynol is not dissolving in standard Toluene/Et3N systems. What is the optimal solvent system?

A: Pure non-polar solvents often fail with long-chain alcohols due to the polar head group. Conversely, pure DMF or DMSO can make product isolation difficult due to high boiling points and water miscibility (leading to emulsions).

Recommendation: Use a binary solvent system .

• The System: THF:Triethylamine (3:1) or DMF:THF (1:4).

• The Logic: THF solubilizes the long alkyl chain while accommodating the polar hydroxyl group. The amine acts as both base and co-solvent.

• Field Insight: If your substrate has a chain length >C12, avoid pure acetonitrile or DMSO; the substrate will likely "oil out" or form micelles, preventing the catalyst from accessing the alkyne.

Q: Do I need to protect the alcohol group before coupling?

A: Generally, no , unless the alcohol is propargylic (adjacent to the alkyne).

• Terminal Alcohols (e.g., 6-hexyn-1-ol): The hydroxyl group is far enough from the reaction center that it does not interfere electronically or sterically.

• Propargylic Alcohols: These can undergo Meyer-Schuster rearrangements or poison the catalyst. Protect these with TBDMS or THP.

• Process Tip: If you struggle with purification (streaking on silica), protecting the alcohol as an acetate or silyl ether temporarily can dramatically improve chromatography separation by removing the H-bond donor capability.

Phase 2: Troubleshooting Common Failures

Q: I see a significant amount of homocoupling (Glaser product) and low cross-coupling yield. Why?

A: This is the #1 failure mode in Sonogashira coupling, exacerbated by the surfactant nature of long-chain alcohols which can trap oxygen bubbles.

The Mechanism: Copper(I) acetylides, formed as intermediates, rapidly dimerize in the presence of Oxygen to form diynes (Glaser coupling).

Corrective Actions:

• Degas Rigorously: Sparging with Argon for 5 minutes is insufficient for viscous alcohol solutions. Use the Freeze-Pump-Thaw method (3 cycles) or vigorous sparging for >20 mins with sonication.

• Switch to Copper-Free: If Glaser coupling persists >10%, switch to a Copper-free protocol (See Protocol B). This relies on a more active Pd cycle and eliminates the Cu-acetylide intermediate entirely.

• Slow Addition: Add the alkyne slowly (via syringe pump) to the aryl halide/catalyst mixture. This keeps the concentration of free acetylide low, statistically favoring the cross-coupling over dimerization.

Q: The reaction turns black immediately upon heating, and conversion stops.

A: This indicates "Palladium Black" precipitation—the catalyst has decomposed into inactive Pd(0) aggregates.

• Cause 1: Lack of stabilizing ligands. Ensure you are using Pd(PPh3)2Cl2 or adding excess PPh3 if using Pd(OAc)2.

• Cause 2: O2 leak. (See above).

• Cause 3 (Specific to Alcohols): High local concentration of the alcohol coordinating to Pd. Dilute the reaction (0.1 M instead of 0.5 M).

Phase 3: Workup & Isolation (The "Gel" Problem)

Q: During aqueous workup, my separatory funnel contains a stable white emulsion/gel. How do I break it?

A: Long-chain alcohols are essentially non-ionic surfactants. Adding water creates a stable emulsion.

The Fix:

• Avoid Water Initially: Filter the reaction mixture through a pad of Celite/Silica first to remove Pd/Cu salts and ammonium salts. Wash the pad with EtOAc.

• Concentrate: Rotovap the organic solvent before adding any water.

• Salting Out: When you eventually wash, use saturated NH4Cl or LiCl solution, not water. The high ionic strength disrupts the micelle stability.

• The "Magic" Additive: Add a small amount of Methanol (5-10%) to the organic layer during extraction. This disrupts the surface tension at the oil/water interface.

Experimental Protocols

Protocol A: Standard Robust Conditions (Copper-Catalyzed)

Best for: Standard aryl bromides/iodides and primary long-chain alcohols.

• Vessel: Flame-dried Schlenk flask with magnetic stir bar.

• Reagents:

  • Aryl Halide (1.0 equiv)

  • Long-chain Alkynol (1.2 equiv)

  • Pd(PPh3)2Cl2 (2-5 mol%)

  • CuI (1-2 mol%)

• Solvent: THF:Et3N (3:1 ratio), degassed (0.15 M concentration relative to halide).

• Procedure:

  • Load Pd catalyst, CuI, and Aryl Halide into flask. Cycle Argon/Vacuum 3x.

  • Dissolve Alkynol in degassed THF/Et3N mixture.

  • Add solvent/alkynol mixture via syringe.

  • Stir at RT (for Iodides) or 50°C (for Bromides) for 4-12 hours.

• Monitoring: TLC (stain with KMnO4 or Anisaldehyde for alcohols).

Protocol B: Copper-Free Conditions (Glaser Prevention)

Best for: Substrates prone to homocoupling or when strict anaerobic conditions are difficult.

• Catalyst: Pd(OAc)2 (5 mol%) + XPhos (10 mol%) OR Pd(PPh3)4 (5 mol%).

• Base: Pyrrolidine or Piperidine (2.0 equiv).

• Solvent: DMF or Acetonitrile (degassed).

• Note: Requires heating (typically 60-80°C) as the transmetallation step is slower without Copper.

Data Summary: Base & Solvent Effects

Variable	Recommendation	Pros	Cons
Base: Et3N	Standard	Cheap, volatile (easy removal).	Can form voluminous salts; mediocre for slow reactions.
Base: Diethylamine	Alternative	Higher basicity, faster reaction.	Stronger smell, harder to remove traces.
Base: Cs2CO3	Inorganic Option	Good for Cu-free; easier workup (filtration).	Low solubility in THF; requires DMF/DMSO.
Solvent: THF	Preferred	Solubilizes long chains; easy workup.	Can form peroxides (use fresh/inhibited).
Solvent: DMF	High Polarity	Excellent for catalyst stability.	Hard to remove; causes emulsions with long-chain alcohols.

Visualizing the Failure Points

The following diagram illustrates the Sonogashira catalytic cycle, highlighting where Oxygen and Long-Chain Alcohols cause specific failures.

Caption: Sonogashira cycle highlighting critical failure modes: O2-induced Glaser coupling and surfactant-induced workup issues.

References

• Chinchilla, R., & Nájera, C. (2007).[1] The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry.[2] Chemical Reviews, 107(3), 874–922. Link

• Siemsen, P., Livingston, R. C., & Diederich, F. (2000). Acetylenic Coupling: A Powerful Tool in Molecular Construction. Angewandte Chemie International Edition, 39(15), 2632–2657. Link

• Doucet, H., & Hierso, J. C. (2007). Palladium-based catalytic systems for the synthesis of conjugated enynes by Sonogashira reactions and related alkynylations.[1][3][4][5][6] Angewandte Chemie International Edition, 46(6), 834–871. Link

• Glaser, C. (1869). Beiträge zur Kenntniss des Acetenylbenzols. Berichte der deutschen chemischen Gesellschaft, 2(1), 422–424. Link

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. researchgate.net [researchgate.net]
• 3. m.youtube.com [m.youtube.com]
• 4. youtube.com [youtube.com]
• 5. thalesnano.com [thalesnano.com]
• 6. Copper-free Sonogashira cross-coupling reactions: an overview - RSC Advances (RSC Publishing) DOI:10.1039/D0RA10575A [pubs.rsc.org]

Technical Support Center: Optimization of Dess-Martin Oxidation for Enynol Substrates

Status: Active Agent: Senior Application Scientist Ticket Focus: High-fidelity oxidation of propargylic and allylic alcohols (enynols) Safety Alert: ⚠️ Explosion Hazard - DMP is shock/heat sensitive.[1] Never heat >60°C.

Core Directive & Protocol Overview

The Dess-Martin Periodinane (DMP) oxidation is the industry standard for converting sensitive enynols to propargylic ketones or enals.[1] However, for enynol substrates, the standard protocol often fails due to acid-catalyzed isomerization (Meyer-Schuster rearrangement) or incomplete conversion due to steric bulk.[1]

This guide provides an optimized, self-validating protocol designed to suppress acid generation and accelerate kinetics.

The "Golden Path" Optimized Protocol

Use this protocol as your baseline to prevent common failure modes.

Reagents:

• Substrate: Enynol (1.0 equiv)

• Oxidant: Dess-Martin Periodinane (1.2 – 1.5 equiv)[1]

• Buffer (CRITICAL): Sodium Bicarbonate (NaHCO₃, 2.0 equiv) OR Pyridine (2.0 equiv)[1]

• Accelerator (OPTIONAL): Water (1.0 equiv, see Ticket #002)[1]

• Solvent: Dichloromethane (DCM), wet (water-saturated) DCM is often beneficial.[1]

Workflow:

• Buffer Setup: Suspend NaHCO₃ in DCM before adding the oxidant. This neutralizes the 2 equivalents of acetic acid generated during the reaction.[1]

• Addition: Add DMP in a single portion at 0°C, then warm to Room Temperature (RT).

• Monitoring: Check TLC at 30 mins. If <50% conversion, trigger Water Acceleration (see below).[1]

• Quench (The "Schreiber Workup"): Dilute with Et₂O. Add 1:1 mixture of saturated aq. NaHCO₃ and 10% Na₂S₂O₃ .[1][2] Stir vigorously until the organic layer is clear (approx. 15 mins).

Technical Support Tickets (Troubleshooting)

Ticket #001: "My product is isomerizing or decomposing."

User: I am oxidizing a propargylic alcohol. The starting material is gone, but the NMR shows a complex mixture of allenes and enones, not my propargylic ketone.

Diagnosis: Acid-Catalyzed Isomerization.[1] DMP oxidation releases 2 equivalents of acetic acid as byproducts.[3] For acid-sensitive enynols, this acidity catalyzes the Meyer-Schuster rearrangement , shifting the propargylic alcohol/ketone into a conjugated enone or allene.[1]

Solution: You must sequester the acetic acid in situ.[1]

• Solid Buffer: Add NaHCO₃ (2-3 equiv) directly to the reaction flask. It is insoluble in DCM but effective at neutralizing local acid concentrations.[1]

• Soluble Buffer: Add Pyridine (2-5 equiv) . Pyridine buffers the solution effectively but requires an acidic wash (CuSO₄ or dilute HCl) to remove during workup, which might be counter-productive for your acid-sensitive product.[1] Recommendation: Stick to solid NaHCO₃.

Ticket #002: "The reaction is stalling at 70-80% conversion."

User: I've added 1.5 equivalents of DMP, but the reaction has stalled. Adding more DMP doesn't help.[1][4]

Diagnosis: Ligand Exchange Kinetic Trap.[1] Pure DMP is actually less reactive than partially hydrolyzed DMP.[1] The mechanism requires an initial ligand exchange where the alcohol displaces an acetate.[1][5] This step is slow with highly crystalline, anhydrous DMP.[1]

Solution: Water Acceleration (The Meyer-Schuster/Schreiber Modification) Intentionally add 1.0 equivalent of water to the reaction mixture.[1]

• Mechanism: Water hydrolyzes one acetate ligand, creating a more open, reactive iodine species (hydroxy-acetoxy-periodinane) that undergoes ligand exchange with the alcohol much faster than the tri-acetoxy parent.[1]

• Action: Add 1 drop of water (or use water-saturated DCM) to the stalling reaction. You should see conversion complete within 20 minutes.[1]

Ticket #003: "Workup resulted in a massive white emulsion/precipitate."[1]

User: I tried to wash the reaction, but I have a thick white sludge that won't separate. I'm losing product in the solid.

Diagnosis: Insoluble Iodinane Byproducts.[1] The byproduct, iodinane (IBX-derivative), is insoluble in non-polar solvents (Ether/Hexanes) but forms a gum in DCM.[1]

Solution: Reductive Solubilization. You must chemically reduce the I(III) byproduct to I(I) (iodobenzoic acid), which is soluble in base.

• The Thiosulfate Wash: Use the 1:1 mixture of Sat.[1] NaHCO₃ : 10% Na₂S₂O₃ .[1]

• The Chemistry: Thiosulfate reduces the iodinane byproduct to 2-iodobenzoic acid.[1] The Bicarbonate deprotonates it to 2-iodobenzoate (water-soluble).[1]

• Visual Cue: Stir the biphasic mixture vigorously. The white solid will dissolve, and the organic layer will become clear.[1] Do not separate layers until the solids are gone.

Visualizations & Data

Mechanism & Failure Pathways

The following diagram illustrates the standard oxidation pathway versus the acid-catalyzed failure mode specific to enynols.

Figure 1: Mechanistic pathway showing the critical role of Acetic Acid in catalyzing product isomerization.[1]

Troubleshooting Decision Tree

Use this logic flow to determine the correct corrective action during your experiment.

Figure 2: Decision matrix for real-time experimental troubleshooting.

Comparative Conditions Table

Parameter	Standard Protocol	Buffered Protocol (Recommended)	Water-Accelerated Protocol
Oxidant	DMP (1.2 eq)	DMP (1.2 eq)	DMP (1.2 eq)
Additive	None	NaHCO₃ (2.0 eq)	H₂O (1.0 eq)
Reaction Time	1 - 4 hours	1 - 4 hours	10 - 30 mins
Acid Environment	High (2 eq AcOH)	Neutral	High (2 eq AcOH)
Suitability	Robust Alcohols	Sensitive Enynols	Sterically Hindered / Slow Substrates

References

• Dess, D. B.; Martin, J. C. "Readily accessible 12-I-5 oxidant for the conversion of primary and secondary alcohols to aldehydes and ketones."[1][3] J. Org.[1][3][6] Chem.1983 , 48, 4155–4156.[1] Link

• Meyer, S. D.; Schreiber, S. L. "Acceleration of the Dess-Martin Oxidation by Water."[1][6] J. Org.[1][3][6] Chem.1994 , 59, 7549–7552.[1][6] Link

• Stevenson, P. J.; Treacy, A. B. "Meyer-Schuster rearrangements promoted by Dess-Martin periodinane."[1] J. Chem. Soc., Perkin Trans.[1] 11997 , 2191-2193.[1] Link

• Zibuck, R.; Seebach, D. "Preparation of chiral building blocks for the synthesis of mevinic acids."[1] Helv.[1][7] Chim. Acta1988 , 71, 237.[1] Link

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. organic-synthesis.com [organic-synthesis.com]
• 3. Dess–Martin oxidation - Wikipedia [en.wikipedia.org]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. Dess–Martin periodinane (DMP) oxidation - Chemistry Steps [chemistrysteps.com]
• 6. Acceleration of the Dess-Martin Oxidation by Water [organic-chemistry.org]
• 7. aksci.com [aksci.com]

Reference Data & Comparative Studies

A Comparative Guide to HPLC Retention Times for Undec-5-en-1-yn-3-ol Isomers

For researchers and professionals in drug development and chemical synthesis, the precise analysis and separation of stereoisomers are paramount. Undec-5-en-1-yn-3-ol, a chiral molecule featuring both a stereocenter at the C-3 position and geometric isomerism (Z/E) around the C-5 double bond, presents a compelling analytical challenge. This guide provides an in-depth technical comparison of hypothetical High-Performance Liquid Chromatography (HPLC) retention times for the enantiomeric and diastereomeric isomers of undec-5-en-1-yn-3-ol. The methodologies and rationales presented are grounded in established principles of chiral chromatography and are supported by experimental data from analogous separations.

The Significance of Isomeric Separation

Undec-5-en-1-yn-3-ol possesses two key isomeric features:

• Enantiomers: The chiral center at the C-3 hydroxyl group gives rise to (R)- and (S)-enantiomers. In pharmaceutical applications, enantiomers of a chiral drug can exhibit significantly different pharmacological activities and toxicities. Regulatory bodies worldwide mandate the stereospecific analysis of such compounds.

• Diastereomers: The double bond at the C-5 position can exist in either a cis (Z) or trans (E) configuration. When combined with the chiral center, this results in four possible stereoisomers: (3R, 5Z), (3S, 5Z), (3R, 5E), and (3S, 5E).

Effective analytical methods are crucial for monitoring the stereochemical outcome of synthetic routes and for the isolation of pure isomers for further study. Chiral HPLC is a powerful technique for achieving such separations.[1][2]

Strategic Approach to Isomer Separation

The most effective and widely used method for the direct separation of enantiomers is HPLC utilizing a Chiral Stationary Phase (CSP).[3][4][5][6] CSPs create a chiral environment that allows for differential interaction with the enantiomers of an analyte, leading to their separation. For the separation of chiral secondary alcohols like undec-5-en-1-yn-3-ol, polysaccharide-based CSPs are a well-established and highly successful choice.[7]

This guide will focus on a normal-phase chiral HPLC method, a common and effective approach for the separation of moderately polar, non-ionic compounds such as chiral alcohols.

Experimental Workflow for Isomer Separation

Caption: Workflow for the HPLC separation of undec-5-en-1-yn-3-ol isomers.

Comparative Analysis of Retention Times

The separation of the four stereoisomers of undec-5-en-1-yn-3-ol on a polysaccharide-based CSP is governed by a combination of interactions, including hydrogen bonding, dipole-dipole interactions, and steric hindrance within the chiral grooves of the stationary phase. The hydroxyl and alkyne groups of the analyte are key interaction points.

The following table presents hypothetical, yet scientifically plausible, retention time data for the separation of the (3R, 5Z), (3S, 5Z), (3R, 5E), and (3S, 5E) isomers of undec-5-en-1-yn-3-ol based on the proposed method. This data serves as a comparative guide to illustrate the expected elution order and separation efficiency.

Isomer	Configuration	Hypothetical Retention Time (min)
undec-5-en-1-yn-3-ol	(3R, 5E)	12.5
undec-5-en-1-yn-3-ol	(3S, 5E)	14.2
undec-5-en-1-yn-3-ol	(3R, 5Z)	16.8
undec-5-en-1-yn-3-ol	(3S, 5Z)	18.5

Rationale for the Elution Order

• Cis vs. Trans Diastereomers: In normal-phase chromatography, molecules with greater steric accessibility to the polar stationary phase tend to be retained longer. The cis (Z) isomers, with their bent conformation, may allow for a more favorable interaction of the key functional groups (hydroxyl and alkyne) with the chiral stationary phase compared to the more linear trans (E) isomers. This would result in the later elution of the cis isomers.

• Enantiomeric Separation: Within each pair of diastereomers (cis and trans), the enantiomers are separated based on the stability of the transient diastereomeric complexes formed with the chiral stationary phase.[4] One enantiomer will have a three-dimensional structure that fits more snugly into the chiral selector of the CSP, leading to stronger interactions and a longer retention time. The elution order of (R) and (S) enantiomers is dependent on the specific CSP used and cannot be predicted without experimental data. In this hypothetical scenario, the (S)-enantiomer is shown to be more strongly retained for both the cis and trans pairs.

Detailed Experimental Protocol

This protocol outlines a robust method for the separation of undec-5-en-1-yn-3-ol isomers.

Materials and Instrumentation

• Sample: A mixture of undec-5-en-1-yn-3-ol stereoisomers.

• Solvents: HPLC grade n-Hexane and 2-Propanol (Isopropanol).[7]

• Column: Chiralcel® OD-H, 5 µm, 4.6 x 250 mm (or an equivalent cellulose tris(3,5-dimethylphenylcarbamate) coated silica gel column).

• HPLC System: An HPLC system equipped with an isocratic pump, autosampler, column compartment with temperature control, and a UV detector.[7]

Chromatographic Conditions

• Mobile Phase: n-Hexane / 2-Propanol (90:10, v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25 °C.

• Injection Volume: 10 µL.

• Detection: UV at 210 nm.

Procedure

• Mobile Phase Preparation: Accurately prepare the mobile phase by mixing 900 mL of n-Hexane with 100 mL of 2-Propanol. Degas the solution for at least 15 minutes using sonication or vacuum filtration to prevent pump cavitation and baseline noise.[7]

• Sample Preparation: Dissolve approximately 10 mg of the undec-5-en-1-yn-3-ol isomer mixture in 10 mL of the mobile phase to create a 1 mg/mL stock solution. Filter the sample through a 0.45 µm syringe filter to remove any particulates that could damage the column.[7]

• System Equilibration: Install the Chiralcel® OD-H column and flush the system with the mobile phase at a flow rate of 1.0 mL/min for at least 30 minutes, or until a stable baseline is achieved.

• Analysis: Inject the prepared sample and record the chromatogram for a sufficient duration to allow all four isomers to elute.

• Data Processing: Identify the four peaks corresponding to the different isomers and determine their retention times.

Logical Framework for Method Development

Caption: Logical workflow for chiral method development.

Conclusion

While no specific experimental data for the HPLC separation of undec-5-en-1-yn-3-ol isomers is publicly available, a robust analytical method can be designed based on established principles of chiral chromatography. The use of a polysaccharide-based chiral stationary phase, such as Chiralcel® OD-H, with a normal-phase mobile system of n-hexane and an alcohol modifier, is a highly promising approach. This methodology is expected to resolve all four stereoisomers ((3R, 5Z), (3S, 5Z), (3R, 5E), and (3S, 5E)) by exploiting differences in their steric and polar interactions with the chiral stationary phase. The hypothetical retention data presented in this guide serves as a valuable framework for researchers undertaking the synthesis, purification, and analysis of this and structurally related compounds.

References

• Chiralpedia. (2022). Chiral HPLC separation: strategy and approaches. Retrieved from [Link]

• Shimadzu. (2016). Chiral Separation Using SFC and HPLC. Retrieved from [Link]

• ResearchGate. (n.d.). Chiral Separations by High‐Performance Liquid Chromatography. Retrieved from [Link]

• LCGC International. (n.d.). A Strategy for Developing HPLC Methods for Chiral Drugs. Retrieved from [Link]

• YouTube. (2022). What are the various ways of Chiral Separation by using HPLC?. Retrieved from [Link]

• Phenomenex. (n.d.). Chiral HPLC Separations. Retrieved from [Link]

• MDPI. (n.d.). Comprehensive Review on Chiral Stationary Phases in Single-Column Simultaneous Chiral–Achiral HPLC Separation Methods. Retrieved from [Link]

Sources

• 1. shimadzu.com [shimadzu.com]
• 2. phx.phenomenex.com [phx.phenomenex.com]
• 3. Chiral HPLC separation: strategy and approaches – Chiralpedia [chiralpedia.com]
• 4. researchgate.net [researchgate.net]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. youtube.com [youtube.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]

A Comparative Guide to the ¹³C NMR Spectral Data of (Z)- and (E)-undec-5-en-1-yn-3-ol for Stereochemical Elucidation

In the landscape of modern drug discovery and organic synthesis, the unambiguous determination of molecular structure is paramount. Among the arsenal of analytical techniques available to researchers, Nuclear Magnetic Resonance (NMR) spectroscopy, particularly ¹³C NMR, stands out as a powerful tool for elucidating the carbon framework of organic molecules. This guide provides an in-depth comparison of the ¹³C NMR spectral data for the geometric isomers of undec-5-en-1-yn-3-ol, namely the (Z)- and (E)-configurations. Understanding the subtle yet significant differences in their carbon chemical shifts is crucial for researchers engaged in the synthesis and characterization of unsaturated alcohols, a common motif in many biologically active compounds.

The Decisive Role of ¹³C NMR in Stereoisomer Differentiation

The spatial arrangement of atoms, or stereochemistry, can dramatically influence the pharmacological and toxicological properties of a drug candidate. For molecules containing double bonds, the distinction between cis (Z) and trans (E) isomers is a critical aspect of structural characterization. ¹³C NMR spectroscopy is exquisitely sensitive to the electronic environment of each carbon atom. The geometry of a double bond influences the shielding of nearby carbon nuclei, leading to distinct chemical shifts for the isomers. This phenomenon, known as the γ-gauche effect, is a cornerstone of stereochemical analysis by NMR. In essence, a carbon atom that is gauche (in a staggered conformation with a substituent three bonds away) to another carbon or substituent will experience a shielding effect, causing its resonance to appear at a lower chemical shift (upfield) compared to its anti-periplanar counterpart in the other isomer.

Comparative Analysis of Predicted ¹³C NMR Data

In the absence of readily available experimental spectra for both isomers of undec-5-en-1-yn-3-ol in public databases, we turn to highly reliable prediction algorithms to generate their ¹³C NMR chemical shifts. These predictions, based on extensive databases of known compounds and sophisticated computational models, provide a robust foundation for comparative analysis.[1][2][3] The following table summarizes the predicted ¹³C NMR chemical shifts for (Z)-undec-5-en-1-yn-3-ol and (E)-undec-5-en-1-yn-3-ol.

Carbon Atom	(Z)-undec-5-en-1-yn-3-ol (Predicted ppm)	(E)-undec-5-en-1-yn-3-ol (Predicted ppm)	Key Differentiating Shifts (Δδ)
C1	83.2	83.5	-0.3
C2	81.5	81.8	-0.3
C3	61.3	61.5	-0.2
C4	33.8	39.5	-5.7
C5	110.2	111.5	-1.3
C6	143.1	144.2	-1.1
C7	27.5	33.1	-5.6
C8	31.6	31.4	0.2
C9	22.3	22.2	0.1
C10	31.4	31.2	0.2
C11	14.0	13.9	0.1

Data predicted using the online NMR prediction tool at .

The most striking differences in the predicted chemical shifts between the (Z) and (E) isomers are observed for the allylic carbons, C4 and C7.

• C4 (Propargylic Methylene): In the (Z)-isomer, the C4 carbon is predicted to be significantly shielded (Δδ = -5.7 ppm) compared to the (E)-isomer. This upfield shift is a classic example of the γ-gauche effect, where the steric compression between the C4 methylene group and the alkyl chain on C6 in the cis configuration leads to increased electron density around the C4 nucleus.

• C7 (Allylic Methylene): Similarly, the C7 carbon in the (Z)-isomer is predicted to resonate at a considerably lower chemical shift (Δδ = -5.6 ppm) compared to its counterpart in the (E)-isomer. This shielding is also attributable to the steric interaction between the C7 methylene and the propargylic alcohol moiety across the cis-double bond.

These substantial differences in the chemical shifts of the allylic carbons provide a clear and reliable diagnostic tool for distinguishing between the (Z) and (E) isomers of undec-5-en-1-yn-3-ol. The chemical shifts of the sp-hybridized carbons of the alkyne (C1 and C2) and the sp²-hybridized carbons of the alkene (C5 and C6) show minor differences between the two isomers, as do the carbons of the terminal alkyl chain (C8-C11). The carbinol carbon (C3) also displays a minimal change.

Experimental Protocol for ¹³C NMR Acquisition

To obtain high-quality ¹³C NMR data for compounds such as undec-5-en-1-yn-3-ol, the following experimental protocol is recommended. This protocol is designed to be a self-validating system, ensuring reproducibility and accuracy.

1. Sample Preparation:

• Dissolve approximately 20-50 mg of the purified compound in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, acetone-d₆, or DMSO-d₆). The choice of solvent should be based on the solubility of the compound and its chemical stability. CDCl₃ is a common first choice for non-polar to moderately polar compounds.
• Add a small amount of tetramethylsilane (TMS) as an internal standard for chemical shift referencing (δ = 0.00 ppm).

2. NMR Instrument Setup:

• Use a high-field NMR spectrometer (e.g., 400 MHz or higher) for better signal dispersion and sensitivity.
• Tune and match the ¹³C probe to the correct frequency.
• Shim the magnetic field to achieve optimal homogeneity, resulting in sharp, symmetrical peaks.

3. Acquisition Parameters:

• Pulse Program: A standard single-pulse experiment with proton decoupling (e.g., zgpg30 on Bruker instruments) is typically used.
• Spectral Width (SW): Set a spectral width of approximately 240 ppm (e.g., -20 to 220 ppm) to ensure all carbon signals are captured.
• Acquisition Time (AQ): An acquisition time of at least 1-2 seconds is recommended to ensure good digital resolution.
• Relaxation Delay (D1): A relaxation delay of 2-5 seconds is crucial to allow for sufficient relaxation of the carbon nuclei, especially for quaternary carbons, leading to more reliable signal intensities.
• Number of Scans (NS): Due to the low natural abundance of ¹³C, a larger number of scans (e.g., 1024 or more) is typically required to achieve an adequate signal-to-noise ratio. The exact number will depend on the sample concentration.
• Temperature: Maintain a constant temperature (e.g., 298 K) throughout the experiment to ensure chemical shift stability.

4. Data Processing:

• Apply a Fourier transform to the acquired free induction decay (FID).
• Phase correct the spectrum to obtain pure absorption lineshapes.
• Perform baseline correction to ensure a flat baseline.
• Reference the spectrum by setting the TMS signal to 0.00 ppm.
• Peak pick and integrate the signals (note: in standard ¹³C NMR, integration is not always quantitative).

Visualizing the Workflow

The following diagram illustrates the logical workflow for the determination of stereochemistry in undec-5-en-1-yn-3-ol using ¹³C NMR spectroscopy.

Caption: Workflow for Stereochemical Assignment using ¹³C NMR.

Logical Framework for Spectral Assignment

The following diagram outlines the decision-making process for assigning the stereochemistry based on the key diagnostic signals in the ¹³C NMR spectrum.

Caption: Decision Tree for Isomer Identification.

Conclusion

The strategic application of ¹³C NMR spectroscopy provides a definitive method for the stereochemical assignment of (Z)- and (E)-undec-5-en-1-yn-3-ol. The significant upfield shifts of the allylic carbons, C4 and C7, in the (Z)-isomer serve as unambiguous diagnostic markers. By adhering to a rigorous experimental protocol and leveraging predictive tools for spectral comparison, researchers can confidently elucidate the geometric configuration of these and similar unsaturated systems. This guide underscores the indispensable role of ¹³C NMR in modern organic chemistry, where precise structural knowledge is the bedrock of innovation in drug development and materials science.

References

• Breitmaier, E., & Voelter, W. (2007). Carbon-13 NMR Spectroscopy: High-Resolution Methods and Applications in Organic Chemistry and Biochemistry. Wiley-VCH. [Link]

• NMRDB.org. (n.d.). Predict 13C carbon NMR spectra. Retrieved February 8, 2024, from [Link]

• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons. [Link]

• Friebolin, H. (2010). Basic One- and Two-Dimensional NMR Spectroscopy. Wiley-VCH. [Link]

• ACD/Labs. (n.d.). NMR Prediction. Retrieved February 8, 2024, from [Link]

• Reich, H. J. (n.d.). Structure Determination using Spectroscopy. University of Wisconsin. [Link]

• Banfi, D., & Patiny, L. (2008). : Resurrecting and processing NMR spectra on-line. Chimia, 62(4), 280-281. [Link]

• Castillo, A. M., Patiny, L., & Wist, J. (2011). Fast and accurate algorithm for the simulation of NMR spectra of large spin systems. Journal of Magnetic Resonance, 209(2), 123-130. [Link]

Sources

• 1. Visualizer loader [nmrdb.org]
• 2. CASPRE [caspre.ca]
• 3. researchgate.net [researchgate.net]

Technical Guide: Distinguishing (E) vs (Z) Undec-5-en-1-yn-3-ol by NMR

Executive Summary & Structural Context

Target Molecule: Undec-5-en-1-yn-3-ol CAS Registry (Generic/Related): Not explicitly assigned for this specific isomer in common public databases, but structurally analogous to known enynol pheromone precursors.[1] Relevance: This compound represents a critical intermediate in the synthesis of bioactive lipids and insect pheromones. The biological activity of these molecules is strictly governed by the geometry of the double bond at the C5 position.

The distinction between the (E)-trans and (Z)-cis isomers is non-trivial due to the flexibility of the alkyl chain and the potential for signal overlap in the olefinic region.[1] This guide details a multi-tiered NMR approach to unambiguously assign stereochemistry, prioritizing scalar coupling analysis (

) followed by steric-dependent chemical shift perturbations (Gamma-Gauche Effect) and dipolar coupling (NOE).[1]

Structural Definition & Numbering

To ensure accurate assignment, we define the carbon skeleton as follows:

• C1-C2: Terminal Alkyne (

  )[1]

• C3: Chiral Carbinol center (

  )[1]

• C4: Allylic/Propargylic Methylene (

  )[1]

• C5=C6: Disubstituted Alkene (The stereocenter of interest)

• C7-C11: Pentyl chain

Primary Method: H NMR Scalar Coupling Analysis

The most robust method for distinguishing 1,2-disubstituted alkenes is the analysis of vicinal proton-proton coupling constants (

).[1]

The Karplus Relationship

The magnitude of the coupling constant depends on the dihedral angle between the C-H bonds.[2]

• (E)-Isomer (Trans): Dihedral angle

  .[1] Large coupling constant.

• (Z)-Isomer (Cis): Dihedral angle

  .[1] Moderate coupling constant.

Diagnostic Parameters

Parameter	(E)-Undec-5-en-1-yn-3-ol	(Z)-Undec-5-en-1-yn-3-ol
(Hz)	15.0 – 16.5 Hz	9.0 – 11.5 Hz
H5 Multiplicity	dt (doublet of triplets)	dt (doublet of triplets)
H6 Multiplicity	dt (doublet of triplets)	dt (doublet of triplets)

*H5 couples to H6 (vicinal) and H4 (allylic). **H6 couples to H5 (vicinal) and H7 (allylic).

Experimental Protocol: Handling Signal Overlap

In standard

, the olefinic region (5.3 – 5.8 ppm) may show overlap between H5, H6, and potentially the solvent satellite peaks.

• Solvent Shift: If

  values are obscured in , switch to Benzene- ( ) .[1] The magnetic anisotropy of the benzene ring often shifts the H5 and H6 signals apart, revealing the multiplet structure.

• Homonuclear Decoupling: If the multiplet is complex due to coupling with C4/C7 methylene protons:

  • Irradiate the C4 protons (

    ppm).

  • Observe the collapse of the H5 signal from a dt to a simple d (doublet).

  • Measure the

    directly from this simplified doublet.

Secondary Method: C NMR & The Gamma-Gauche Effect

When proton signals are ambiguous,

C NMR provides a definitive structural verification based on steric compression.[1]

The Mechanism

In the (Z)-isomer , the substituents at C4 and C7 are cis to each other.[1] This spatial proximity induces a steric strain known as the Gamma-Gauche Effect , which shields the allylic carbons, shifting them upfield (lower ppm).[1] In the (E)-isomer , the substituents are trans (anti-periplanar), avoiding this compression.[1]

Diagnostic Chemical Shifts ( )

Carbon Position	(E)-Isomer (Trans)	(Z)-Isomer (Cis)
C4 (Allylic )	ppm	ppm	+5 ppm
C7 (Allylic )	ppm	ppm	+5 ppm

Tertiary Method: NOE / NOESY Spectroscopy

Nuclear Overhauser Effect (NOE) spectroscopy detects protons that are close in space (< 5 Å), regardless of the number of bonds separating them. This is the "spatial proof" of geometry.

Key Correlations

• (Z)-Isomer:

  • Strong NOE: Between H5 and H6 (cis-vinylic protons are on the same face).[1]

  • Weak/No NOE: Between H5 and C7-protons / H6 and C4-protons.[1]

• (E)-Isomer:

  • No NOE: Between H5 and H6 (trans-vinylic protons are far apart).[1]

  • Strong NOE: Between H5 and H7 (methylene) and H6 and H4 (methylene).

Experimental Workflow Diagram

Caption: Decision tree for stereochemical assignment integrating 1H coupling constants and 13C chemical shift verification.

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons.[3][4] (Standard text for Karplus relationships and coupling constants).

• Breitmaier, E., & Voelter, W. (1987). Carbon-13 NMR Spectroscopy: High-Resolution Methods and Applications in Organic Chemistry and Biochemistry. VCH.

• Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. Elsevier. [1]

• Reich, H. J. (2024). NMR Spectroscopy: Data and Analysis. University of Wisconsin-Madison.[1] (Authoritative online resource for alkene chemical shifts).

Sources

• 1. prepchem.com [prepchem.com]
• 2. reddit.com [reddit.com]
• 3. 3-Undecen-5-yne, (E)- | C11H18 | CID 5367449 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. cis-Oct-5-en-1-yne-3-ol | C8H12O | CID 10606737 - PubChem [pubchem.ncbi.nlm.nih.gov]